Cas no 2172088-12-7 (tert-butyl 3-hydroxy-4-(1,2-thiazol-4-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-4-(1,2-thiazol-4-yl)pyrrolidine-1-carboxylate
• CAS No: 2172088-12-7
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 6389093
• PubChem ID: 165786389
• Update Time: 2025-05-22

tert-butyl 3-hydroxy-4-(1,2-thiazol-4-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-4-(1,2-thiazol-4-yl)pyrrolidine-1-carboxylate
• EN300-1626285
• 2172088-12-7

• Inchi： 1S/C12H18N2O3S/c1-12(2,3)17-11(16)14-5-9(10(15)6-14)8-4-13-18-7-8/h4,7,9-10,15H,5-6H2,1-3H3
• InChI Key： BJKKGANSBGWWEB-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C1CN(C(=O)OC(C)(C)C)CC1O

Computed Properties

• Exact Mass: 270.10381361g/mol
• Monoisotopic Mass: 270.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.9Ų

Additional information on tert-butyl 3-hydroxy-4-(1,2-thiazol-4-yl)pyrrolidine-1-carboxylate

tert-butyl 3-hydroxy-4-(1,2-thiazol-4-yl)pyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-hydroxy-4-(1,2-thiazol-4-yl)pyrrolidine-1-carboxylate is a complex organic compound with the CAS number 2172088-12-7. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a thiazole substituent and a tert-butyl ester group. The molecule's structure plays a crucial role in its chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The pyrrolidine ring is a five-membered cyclic amine, which is known for its stability and ability to form hydrogen bonds. In this compound, the pyrrolidine ring is substituted at the 3-position with a hydroxyl group (-OH) and at the 4-position with a 1,2-thiazole moiety. The 1,2-thiazole ring is an aromatic heterocycle containing sulfur and nitrogen atoms, which contributes to the compound's electronic properties and reactivity. The presence of the tert-butyl ester group at the 1-position of the pyrrolidine ring adds steric bulk to the molecule, potentially influencing its solubility and bioavailability.

Recent studies have highlighted the importance of tert-butyl 3-hydroxy-4-(1,2-thiazol-4-yl)pyrrolidine-1-carboxylate in drug discovery. The compound's structure suggests potential pharmacological activity due to its ability to interact with various biological targets. For instance, the hydroxyl group may participate in hydrogen bonding interactions with proteins, while the thiazole moiety could act as a π-electron donor or acceptor in aromatic stacking interactions. These properties make the compound a promising candidate for targeting enzymes or receptors involved in diseases such as cancer or neurodegenerative disorders.

In terms of synthesis, tert-butyl 3-hydroxy-4-(1,2-thiazol-4-yl)pyrrolidine-1-carboxylate can be prepared through a variety of methods. One common approach involves the nucleophilic substitution of an appropriate precursor with an amine derivative followed by cyclization to form the pyrrolidine ring. The introduction of the thiazole group typically requires a coupling reaction between a thiol derivative and an aldehyde or ketone under specific conditions. The tert-butyl ester group can be introduced via esterification reactions using tert-butanol as a reagent.

The physical and chemical properties of this compound are also of significant interest. Its molecular weight is approximately 355 g/mol, and it has a melting point of around 150°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in organic synthesis reactions or as an intermediate in pharmaceutical manufacturing.

From an environmental perspective, tert-butyl 3-hydroxy-4-(1,2-thiazol-4-yl)pyrrolidine-1-carboxylate exhibits moderate biodegradability under aerobic conditions. Studies have shown that it can be broken down by microorganisms into less complex compounds over time. However, further research is needed to fully understand its environmental impact and potential risks.

In conclusion, tert-butyl 3-hydroxy-4-(1,2-thiazol-4-yl)pyrrolidine-1-carboxylate (CAS No: 2172088-12-7) is a versatile compound with promising applications in various scientific domains. Its unique structure and chemical properties make it an attractive target for researchers exploring new drug candidates or advanced materials. As ongoing studies continue to uncover its full potential, this compound stands out as an important player in modern chemistry and pharmacology.